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Compound of Interest

1-[4-(2-
Compound Name:

Chlorophenoxy)butyljpiperazine
CAS No.: 401804-62-4

Cat. No.: B3135567

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-[4-(2-
Chlorophenoxy)butyl]piperazine, including its chemical identity, properties, and a discussion
on its known synonyms.

Core Chemical Identity

1-[4-(2-Chlorophenoxy)butyl]piperazine is a distinct chemical entity with the Chemical
Abstracts Service (CAS) Registry Number 401804-62-4.[1] Its molecular structure consists of a
piperazine ring linked via a butyl chain to a 2-chlorophenoxy group.

Table 1: Key Chemical Identifiers
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Identifier Value

CAS Number 401804-62-4[1]

Molecular Formula C14H21CIN20[1]

Molecular Weight 268.78 g/mol [1]

SMILES CIC1=CC=CC=C10CCCCN2CCNCC2[1]
MDL Number MFCDO03710565[1]

Nomenclature and Synonyms: A Point of Clarity

A thorough investigation of chemical databases and supplier information reveals a significant
point regarding the nomenclature of this compound: there are no widely recognized or
documented chemical synonyms for 1-[4-(2-Chlorophenoxy)butyl]piperazine.[1]

This lack of synonyms suggests that the compound is likely a novel or specialized research
chemical that has not been extensively commercialized or studied under different names. For
researchers, this underscores the importance of using its precise IUPAC name and CAS
number for accurate identification and literature searching.

While other piperazine derivatives possess numerous synonyms, the specific combination of
the 2-chlorophenoxy and butylpiperazine moieties in this arrangement appears to be uniquely
identified by its systematic name.

Physicochemical Properties

Based on its structure, 1-[4-(2-Chlorophenoxy)butyl]piperazine is expected to be a solid at
room temperature and soluble in organic solvents. It is recommended to be stored in a dry
environment at 2-8°C.[1]

Hypothetical Analytical Protocol: Purity Assessment
by High-Performance Liquid Chromatography
(HPLC)
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The following is a detailed, step-by-step methodology for assessing the purity of 1-[4-(2-
Chlorophenoxy)butyl]piperazine. This protocol is a representative example and may require
optimization based on the specific instrumentation and sample characteristics.

Objective: To determine the purity of a sample of 1-[4-(2-Chlorophenoxy)butyl]piperazine by
reverse-phase HPLC with UV detection.

Materials:
e 1-[4-(2-Chlorophenoxy)butyl]piperazine sample
e HPLC-grade acetonitrile (ACN)
» HPLC-grade water
» Trifluoroacetic acid (TFA)
e Volumetric flasks
e Pipettes
e HPLC vials
Instrumentation:
e High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector
e C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um)
Procedure:
» Mobile Phase Preparation:
o Mobile Phase A: 0.1% TFA in water
o Mobile Phase B: 0.1% TFA in acetonitrile

o Standard Solution Preparation:
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o Accurately weigh approximately 1 mg of the 1-[4-(2-Chlorophenoxy)butyl]piperazine
reference standard.

o Dissolve in a suitable solvent (e.g., 1 mL of acetonitrile) to create a 1 mg/mL stock
solution.

o Perform serial dilutions to prepare working standards of lower concentrations if required
for linearity assessment.

e Sample Solution Preparation:

o Prepare a sample solution at a concentration of approximately 1 mg/mL in the same
manner as the standard solution.

e HPLC Conditions:

o Column: C18 reverse-phase (4.6 x 150 mm, 5 pm)

o Flow Rate: 1.0 mL/min

o Injection Volume: 10 uL

o Detector Wavelength: 254 nm (or an experimentally determined Amax)

o Column Temperature: 30°C

o Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B
0 90 10
20 10 90
25 10 90
26 90 10
| 30190 10 |
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o Data Analysis:
o Integrate the peak area of the main component in the chromatogram.

o Calculate the purity of the sample by expressing the area of the main peak as a
percentage of the total area of all peaks.

Causality Behind Experimental Choices:

o Reverse-Phase HPLC: This technique is well-suited for separating moderately polar organic
compounds like the target molecule.

o C18 Column: The nonpolar stationary phase of a C18 column effectively retains the analyte,
allowing for good separation from potential impurities.

o Gradient Elution: A gradient from a highly aqueous mobile phase to a more organic one
ensures the elution of both polar and nonpolar impurities, providing a comprehensive purity
profile.

e TFA: The addition of an ion-pairing agent like TFA helps to improve peak shape for basic
compounds like piperazines.

o UV Detection: The aromatic ring in the 2-chlorophenoxy group allows for sensitive detection
using a UV detector.

Visualization of the Chemical Structure

The following diagram illustrates the molecular structure of 1-[4-(2-
Chlorophenoxy)butyl]piperazine.

Caption: Molecular structure of 1-[4-(2-Chlorophenoxy)butyl]piperazine.

Conclusion

1-[4-(2-Chlorophenoxy)butyl]piperazine is a specific chemical compound primarily identified
by its CAS number 401804-62-4. The absence of common synonyms in the available literature
and chemical databases highlights the importance of precise nomenclature in scientific
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research. The provided analytical protocol offers a robust method for purity assessment, which
is a critical step in any research or development endeavor involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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